Cas no 2172587-36-7 (4-(1-amino-3-methoxycyclobutyl)oxan-4-ol)

• Product Name: 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol
• CAS No: 2172587-36-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6446807
• PubChem ID: 165750339
• Update Time: 2025-11-06

4-(1-amino-3-methoxycyclobutyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol
• EN300-1646899
• 2172587-36-7

• Inchi： 1S/C10H19NO3/c1-13-8-6-9(11,7-8)10(12)2-4-14-5-3-10/h8,12H,2-7,11H2,1H3
• InChI Key： JBTVCEJPXDKVKK-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CC(C1)OC)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol

Research Brief on 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol (CAS: 2172587-36-7): Recent Advances and Applications

The compound 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol (CAS: 2172587-36-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol as a key intermediate in the synthesis of novel bioactive compounds. Its cyclobutyl and oxane moieties provide a rigid yet flexible scaffold that can be functionalized to target specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors for protein-protein interactions, particularly in oncology targets.

One of the most promising applications of this compound lies in its potential as a building block for kinase inhibitors. Researchers have reported that derivatives of 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol exhibit selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The CAS number 2172587-36-7 has been frequently cited in patent filings related to these derivatives, underscoring its commercial and therapeutic value.

In terms of synthetic methodology, recent advancements have focused on optimizing the enantioselective synthesis of 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol to improve yield and purity. A 2024 paper in Organic Letters detailed a novel catalytic asymmetric route that reduces the number of steps and minimizes waste, aligning with green chemistry principles. This innovation is expected to facilitate larger-scale production for preclinical and clinical studies.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations suggest that the amino and methoxy groups play critical roles in binding affinity, while the oxane ring contributes to metabolic stability. These findings are guiding the design of next-generation derivatives with enhanced pharmacokinetic properties.

Despite these advances, challenges remain in translating 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol into clinically viable drugs. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization. Collaborative efforts between academia and industry are underway to tackle these hurdles, as evidenced by recent partnerships announced at major conferences like the ACS Spring 2024 meeting.

In conclusion, 4-(1-amino-3-methoxycyclobutyl)oxan-4-ol (CAS: 2172587-36-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from oncology to neurodegenerative diseases, and ongoing research continues to uncover new opportunities. The compound's unique structural features and the recent methodological breakthroughs in its synthesis position it as a molecule of high interest for future drug development campaigns.